Cas no 1823362-48-6 (1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid)

• Product Name: 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid
• CAS No: 1823362-48-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 5103640
• Update Time: 2026-03-03

1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinecarboxylic acid, 1,8a-dihydro-1-oxo-
• 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid

• Inchi： 1S/C10H7NO3/c12-9-8-2-1-7(10(13)14)5-6(8)3-4-11-9/h1-5,8H,(H,13,14)
• InChI Key： WJQPCOATRHGGRC-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C=C(C(O)=O)C=C2)=CC=N1

Additional information on 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid

Introduction to 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid (CAS No. 1823362-48-6)

1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid, identified by the CAS number 1823362-48-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the isoquinoline family, a class of nitrogen-containing aromatic compounds known for their diverse biological activities and pharmacological potential. The structural features of this compound, particularly its oxo group and dihydroisoquinoline backbone, make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid consists of a benzene ring fused with a pyridine ring, with an additional oxygen atom incorporated into the system. This modification introduces unique electronic and steric properties that can influence its interactions with biological targets. The carboxylic acid functional group at the 6-position further enhances its reactivity, allowing for further derivatization and functionalization to tailor its pharmacological profile.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds in modulating enzyme activity, receptor binding, and signal transduction pathways. Specifically, 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid has been investigated for its potential role in inhibiting key enzymes involved in inflammation and cancer progression.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. Research has shown that modifications to the isoquinoline core can significantly alter binding affinity and metabolic stability. For instance, studies have demonstrated that the introduction of fluorine atoms or other halogenated groups can enhance binding to specific protein targets while minimizing off-target effects.

The pharmacokinetic properties of 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid are also of considerable interest. Preliminary studies indicate that this compound exhibits favorable solubility and bioavailability profiles when administered orally or intravenously. These characteristics are crucial for developing drugs that can be effectively delivered to patients in clinical settings.

Furthermore, the synthesis of 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid has been optimized through various chemical methodologies. Researchers have employed multi-step synthetic routes involving cyclization reactions, oxidation processes, and carboxylation techniques to achieve high yields and purity. These advancements in synthetic chemistry have made it more feasible to produce this compound on an industrial scale for research and therapeutic applications.

The biological activity of 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in models of inflammation and cancer, suggesting its potential as a lead compound for drug development. Additionally, computational modeling has been used to predict binding interactions between this compound and target proteins, providing valuable insights into its mechanism of action.

In conclusion, 1-oxo-1,8a-dihydroisoquinoline-6-carboxylic acid (CAS No. 1823362-48-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.